N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide
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Description
N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C14H12N6O4 and its molecular weight is 328.288. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
Research into compounds containing 1,2,4-oxadiazole and pyridazinone structures, similar to the compound , has highlighted their synthesis and potential biological activities. For instance, studies have developed methods for synthesizing novel compounds bearing 1,2,4-oxadiazole cycles, indicating a broad interest in their biological properties (Karpina et al., 2019). These compounds have been evaluated for various biological activities, suggesting their potential in drug development and other therapeutic applications.
Pharmacological Potential
The structural elements found in N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, such as 1,2,4-oxadiazole and pyridazinone rings, have been associated with significant pharmacological potential. Compounds with these features have been investigated for their antimicrobial (H. Khalid et al., 2016) and insecticidal activities (B. S. Holla et al., 2004), demonstrating their diverse utility in addressing various biological challenges.
Chemical Synthesis and Characterization
The chemical synthesis and characterization of related compounds provide a foundation for understanding the applications of this compound. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the structures and properties of similar compounds (Ibrahim & Behbehani, 2014), which are crucial for their development into functional materials or therapeutic agents.
Therapeutic Applications
The therapeutic worth of compounds featuring 1,3,4-oxadiazole rings, similar to the structure of the compound , has been extensively reviewed, highlighting their potential in anticancer, antibacterial, antifungal, and anti-inflammatory applications (Verma et al., 2019). This reflects the broad spectrum of research and development activities centered around exploiting the unique chemical and pharmacological properties of such compounds.
Properties
IUPAC Name |
2-(6-oxopyridazin-1-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N6O4/c21-10(8-20-12(22)4-2-6-17-20)16-7-11-18-13(19-24-11)9-3-1-5-15-14(9)23/h1-6H,7-8H2,(H,15,23)(H,16,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVFMJIZOWPHHNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(N=C1)CC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N6O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.